Cas no 1213506-56-9 ((2S)-2-amino-2-(furan-3-yl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(furan-3-yl)ethan-1-ol
• CAS No: 1213506-56-9
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD09818491
• CID: 4760922
• PubChem ID: 55276281
• Update Time: 2025-10-31

(2S)-2-amino-2-(furan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(furan-3-yl)ethan-1-ol
• H-Gly(fur-3-yl)-ol
• (2S)-2-amino-2-(furan-3-yl)ethan-1-ol

• MDL： MFCD09818491
• Inchi： 1S/C6H9NO2/c7-6(3-8)5-1-2-9-4-5/h1-2,4,6,8H,3,7H2/t6-/m1/s1
• InChI Key： TZVJDXRHOLAEGZ-ZCFIWIBFSA-N
• SMILES： O1C=CC(=C1)[C@@H](CO)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: -0.8
• Topological Polar Surface Area: 59.4

Additional information on (2S)-2-amino-2-(furan-3-yl)ethan-1-ol

Exploring the Unique Properties and Applications of (2S)-2-amino-2-(furan-3-yl)ethan-1-ol (CAS No. 1213506-56-9)

The compound (2S)-2-amino-2-(furan-3-yl)ethan-1-ol, with the CAS number 1213506-56-9, is a chiral amino alcohol derivative that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structural features, including the presence of a furan ring and a stereogenic center, make it a valuable building block for the development of pharmaceuticals, agrochemicals, and specialty chemicals. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and its role as a key intermediate in asymmetric synthesis.

One of the most intriguing aspects of (2S)-2-amino-2-(furan-3-yl)ethan-1-ol is its chiral nature, which is essential for the synthesis of enantiomerically pure compounds. The (2S) configuration ensures high stereoselectivity, a critical factor in the development of bioactive molecules. Recent studies have highlighted its utility in the synthesis of chiral ligands and catalysts, which are pivotal in asymmetric hydrogenation and other enantioselective transformations. This aligns with the growing demand for sustainable and efficient synthetic methods in the pharmaceutical industry.

The furan moiety in CAS 1213506-56-9 is another feature that has sparked interest. Furan derivatives are known for their versatility in organic chemistry, often serving as precursors for more complex heterocyclic systems. This compound’s furan-3-yl group can participate in various reactions, including cycloadditions and cross-coupling reactions, making it a valuable tool for chemists exploring new molecular architectures. Its potential in the design of bioactive molecules and functional materials is a hot topic in current research.

In the context of drug discovery, (2S)-2-amino-2-(furan-3-yl)ethan-1-ol has been investigated as a scaffold for the development of central nervous system (CNS) targeting agents. The furan ring’s ability to interact with biological targets, combined with the amino alcohol functionality, makes it a promising candidate for modulating neurotransmitter systems. This has led to its exploration in the synthesis of potential neurological therapeutics, a field that is rapidly expanding due to the increasing prevalence of neurodegenerative diseases.

From a synthetic perspective, the compound’s amino alcohol group offers multiple opportunities for functionalization. It can be readily converted into esters, amides, or other derivatives, enhancing its utility in multi-step syntheses. This adaptability is particularly valuable in the development of peptide mimetics and small molecule inhibitors, where structural diversity is key to achieving desired biological activity. The compound’s compatibility with green chemistry principles, such as low toxicity and biodegradability, further adds to its appeal.

The rise of artificial intelligence (AI) in drug discovery has also brought attention to compounds like (2S)-2-amino-2-(furan-3-yl)ethan-1-ol. AI-driven platforms are increasingly used to predict the biological activity and synthetic pathways of such molecules, accelerating the identification of novel drug candidates. This synergy between computational tools and experimental chemistry is revolutionizing the field, making compounds with unique structural features even more valuable.

In summary, (2S)-2-amino-2-(furan-3-yl)ethan-1-ol (CAS 1213506-56-9) is a multifaceted compound with significant potential in both academic and industrial settings. Its chiral integrity, functional versatility, and relevance to cutting-edge research areas like asymmetric synthesis and CNS drug development make it a subject of ongoing interest. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing synthetic and medicinal chemistry.